benzo[b]thiophen-2-yl(4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinolin-2(1H)-yl)methanone

• IUPAC Name: 1-benzothiophen-2-yl-[4-(1-methylpyrazol-4-yl)-3,4-dihydro-1H-isoquinolin-2-yl]methanone
• InChI: InChI=1S/C22H19N3OS/c1-24-12-17(11-23-24)19-14-25(13-16-7-2-4-8-18(16)19)22(26)21-10-15-6-3-5-9-20(15)27-21/h2-12,19H,13-14H2,1H3
• InChI Key: XLOILWHYXRRZMR-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2CN(CC3=CC=CC=C23)C(=O)C4=CC5=CC=CC=C5S4
• Molecular Formula: C22H19N3OS
• Molecular Weight: 373.5 g/mol

Description

Benzo[b]thiophen-2-yl(4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinolin-2(1H)-yl)methanone is a useful research compound. Its molecular formula is C22H19N3OS and its molecular weight is 373.47. The purity is usually 95%.
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Scientific Research Applications

Anticancer Potential

A study on novel pyrazoline derivatives synthesized to identify potential anticancer agents evaluated their cytotoxic effects on HepG-2 (human liver hepatocellular carcinoma cell line) and primary hepatocytes. Among these, a compound structurally related to the query showed significant anticancer activity against HepG-2 cells, demonstrating notable inhibitory effects with low cytotoxicity against primary hepatocytes. The compound induced apoptosis and cell cycle arrest, highlighting its potential as a promising anticancer drug candidate (Xu et al., 2017).

Photochemical Transformations

Research into the photochemical transformations of pyrazolyl-cis-1,2-dibenzoylalkenes, including compounds structurally related to the query, revealed their ability to undergo photorearrangement producing a mixture of compounds under different conditions. This study highlights the complex photochemical behavior of these compounds and their potential applications in developing photo-responsive materials (Lohray et al., 1984).

Synthesis of New Derivatives

A facile synthesis of new thieno[2,3-b]-thiophene derivatives incorporating the query compound's moiety was described. These derivatives, through versatile synthetic routes, offer potential applications in material science and pharmaceutical chemistry, emphasizing the structural flexibility and utility of the thiophene moiety in creating novel compounds (Mabkhot et al., 2010).

Antimicrobial Activity

Another study focused on the synthesis and antibacterial screening of novel thiazolyl pyrazole and benzoxazole derivatives structurally related to the compound . These synthesized compounds, characterized by spectral and analytical data, showed promising antibacterial activities, suggesting their potential use in developing new antimicrobial agents (Landage et al., 2019).